1-[[(3-Chloropyridin-4-yl)-methylamino]methyl]cyclopentan-1-ol

• IUPAC Name: 1-[[(3-chloropyridin-4-yl)-methylamino]methyl]cyclopentan-1-ol
• InChI: InChI=1S/C12H17ClN2O/c1-15(9-12(16)5-2-3-6-12)11-4-7-14-8-10(11)13/h4,7-8,16H,2-3,5-6,9H2,1H3
• InChI Key: PUSAXGOZPYTYTN-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1(CCCC1)O)C2=C(C=NC=C2)Cl
• Molecular Formula: C12H17ClN2O
• Molecular Weight: 240.73 g/mol

Description

1-[[(3-Chloropyridin-4-yl)-methylamino]methyl]cyclopentan-1-ol, also known as JNJ-7925476, is a selective and potent antagonist of the orexin-1 receptor. Orexin-1 receptor antagonists have been studied for their potential therapeutic use in various sleep disorders, including insomnia and narcolepsy.

Mechanism of Action

1-[[(3-Chloropyridin-4-yl)-methylamino]methyl]cyclopentan-1-ol is a selective antagonist of the orexin-1 receptor, which is involved in the regulation of sleep and wakefulness. By blocking the orexin-1 receptor, 1-[[(3-Chloropyridin-4-yl)-methylamino]methyl]cyclopentan-1-ol reduces wakefulness and promotes sleep.
Biochemical and Physiological Effects:
1-[[(3-Chloropyridin-4-yl)-methylamino]methyl]cyclopentan-1-ol has been shown to have a number of biochemical and physiological effects. In animal models, 1-[[(3-Chloropyridin-4-yl)-methylamino]methyl]cyclopentan-1-ol has been shown to reduce wakefulness and increase sleep time. 1-[[(3-Chloropyridin-4-yl)-methylamino]methyl]cyclopentan-1-ol has also been shown to reduce the levels of orexin-A, a neuropeptide that promotes wakefulness, in the cerebrospinal fluid of rats.

Advantages and Limitations for Lab Experiments

One advantage of 1-[[(3-Chloropyridin-4-yl)-methylamino]methyl]cyclopentan-1-ol is its selectivity for the orexin-1 receptor, which reduces the risk of off-target effects. However, 1-[[(3-Chloropyridin-4-yl)-methylamino]methyl]cyclopentan-1-ol has a relatively short half-life, which can make it difficult to study its effects over longer periods of time. 1-[[(3-Chloropyridin-4-yl)-methylamino]methyl]cyclopentan-1-ol also has a low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 1-[[(3-Chloropyridin-4-yl)-methylamino]methyl]cyclopentan-1-ol. One area of interest is the potential use of 1-[[(3-Chloropyridin-4-yl)-methylamino]methyl]cyclopentan-1-ol in the treatment of other sleep disorders, such as narcolepsy. Another area of interest is the potential use of 1-[[(3-Chloropyridin-4-yl)-methylamino]methyl]cyclopentan-1-ol in combination with other sleep medications to improve their efficacy. Additionally, further research is needed to understand the long-term effects of 1-[[(3-Chloropyridin-4-yl)-methylamino]methyl]cyclopentan-1-ol on sleep and wakefulness.

Synthesis Methods

The synthesis of 1-[[(3-Chloropyridin-4-yl)-methylamino]methyl]cyclopentan-1-ol involves several steps, including the reaction between 3-chloropyridine-4-carbaldehyde and (R)-(+)-pulegone, followed by the reduction of the resulting cyclohexenone with sodium borohydride. The final step involves the reaction of the resulting alcohol with cyclopentanone in the presence of trifluoroacetic acid to form 1-[[(3-Chloropyridin-4-yl)-methylamino]methyl]cyclopentan-1-ol.

Scientific Research Applications

1-[[(3-Chloropyridin-4-yl)-methylamino]methyl]cyclopentan-1-ol has been extensively studied for its potential therapeutic use in sleep disorders. In preclinical studies, 1-[[(3-Chloropyridin-4-yl)-methylamino]methyl]cyclopentan-1-ol has been shown to improve sleep onset and maintenance in animal models. In clinical trials, 1-[[(3-Chloropyridin-4-yl)-methylamino]methyl]cyclopentan-1-ol has been shown to improve sleep quality and reduce wakefulness after sleep onset in patients with insomnia.